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Compound of Interest

Compound Name:
4-(2-Ethylphenoxy)-3-

methylaniline

CAS No.: 946663-58-7

Cat. No.: B3171134

Get Quote

An In-Depth Technical Guide to the Structure Elucidation of 4-(2-Ethylphenoxy)-3-
methylaniline

This guide provides a comprehensive, methodology-driven approach to the complete structure

elucidation of 4-(2-Ethylphenoxy)-3-methylaniline, a molecule of interest in synthetic and

medicinal chemistry. As an aromatic amine and ether, its structure presents a unique set of

challenges and opportunities for characterization. This document is designed for researchers,

scientists, and drug development professionals, offering a framework that emphasizes not just

the "how" but the "why" of the analytical choices made. Our approach is a self-validating

system, where data from multiple, orthogonal techniques are integrated to build an

unassailable structural hypothesis.

Foundational Analysis: Molecular Mass and Formula
The first and most fundamental step in any structure elucidation is to determine the molecular

formula. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this
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purpose, providing a highly accurate mass measurement that allows for the calculation of a

unique elemental composition.

Causality of Choice: While standard mass spectrometry provides the molecular weight, HRMS

offers the precision required to distinguish between isobaric compounds (molecules with the

same nominal mass but different elemental formulas). For a molecule with C, H, N, and O, this

precision is non-negotiable for trustworthy results.

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

Sample Preparation: Dissolve approximately 1 mg of 4-(2-Ethylphenoxy)-3-methylaniline
in 1 mL of a suitable solvent (e.g., methanol or acetonitrile). The solution should be sonicated

for 2 minutes to ensure complete dissolution.

Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer equipped

with an Electrospray Ionization (ESI) source.

Method Parameters:

Ionization Mode: Positive (to protonate the amine group, forming [M+H]⁺).

Mass Range: 50-500 m/z.

Capillary Voltage: 3.5 kV.

Source Temperature: 120°C.

Data Acquisition: Profile mode for high resolution.

Data Analysis: Identify the monoisotopic peak for the [M+H]⁺ ion. Use the instrument's

software to calculate the elemental composition based on the measured accurate mass.

Expected Data & Interpretation
The molecular formula for 4-(2-Ethylphenoxy)-3-methylaniline is C₁₅H₁₇NO. The expected

monoisotopic mass for the protonated molecule [C₁₅H₁₈NO]⁺ is 228.1383 Da. The HRMS result

should confirm this mass to within 5 ppm, providing strong evidence for the proposed molecular
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formula. The presence of a prominent molecular ion is expected due to the stability of the

aromatic rings[1].

In addition to the molecular ion, mass spectrometry provides valuable structural information

through fragmentation patterns. Aromatic amines and ethers exhibit characteristic cleavage

pathways.[2][3][4]

Table 1: Predicted Mass Spectrometry Fragmentation Data

m/z (Predicted) Fragment Identity Rationale

227 [M]⁺

Molecular ion. Expected to be

prominent due to aromatic

stability.[1]

198 [M - C₂H₅]⁺

Loss of the ethyl group via

benzylic cleavage, a common

fragmentation pathway for

alkyl-substituted aromatic

rings.[1]

121 [C₇H₇O]⁺

Cleavage of the ether C-O

bond, resulting in the 2-

ethylphenol radical cation.

106 [C₇H₈N]⁺

Cleavage of the ether C-O

bond with hydrogen

rearrangement, resulting in the

3-methylaniline radical cation.

91 [C₇H₇]⁺

Tropylium ion, a common

fragment from alkyl-substituted

benzene rings.[1]

The Analytical Workflow: A Multi-Spectroscopic
Approach
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A robust structure elucidation relies on the convergence of data from multiple analytical

techniques. Each method provides a unique piece of the puzzle, and together they create a

comprehensive and validated structural picture.
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Caption: Integrated workflow for structure elucidation.
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Functional Group Identification and Electronic
Structure
Before assembling the molecular skeleton, it is crucial to identify the functional groups present

and understand the electronic system. FTIR and UV-Vis spectroscopy are rapid and informative

techniques for this purpose.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy probes the vibrational modes of chemical bonds, providing a "fingerprint" of

the functional groups within a molecule.[6]

Sample Preparation: Place a small amount of the neat sample (if liquid) or a KBr pellet

preparation (if solid) onto the ATR (Attenuated Total Reflectance) crystal.

Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹. Perform a background scan

prior to the sample scan.

Data Analysis: Identify characteristic absorption bands and assign them to specific functional

groups.

Table 2: Predicted FTIR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type
Functional Group
Assignment

3450-3300
N-H Asymmetric & Symmetric

Stretch

Primary amine (-NH₂) group.

Two distinct bands are

expected.[7]

3100-3000 Aromatic C-H Stretch
C-H bonds on the two benzene

rings.[6][8]

2960-2850 Aliphatic C-H Stretch

C-H bonds of the methyl (-

CH₃) and ethyl (-CH₂CH₃)

groups.

1620-1580 Aromatic C=C Stretch
Benzene ring skeletal

vibrations.[8]

~1240 Aryl-O Asymmetric Stretch
Ether linkage (Ar-O-C). This is

a key diagnostic peak.

900-690
Aromatic C-H Out-of-Plane

Bending

The specific pattern of these

strong bands can provide

clues about the substitution

pattern on the aromatic rings.

[6][8]

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the conjugated π-electron systems in a

molecule.[9] The presence of two aromatic rings linked by an ether oxygen will result in

characteristic absorption bands.[6]

Sample Preparation: Prepare a dilute solution of the compound (approx. 10-5 M) in a UV-

transparent solvent like ethanol or cyclohexane.

Data Acquisition: Scan the absorbance from 200 to 400 nm using a dual-beam

spectrophotometer, with the pure solvent as a reference.

Data Analysis: Identify the wavelength of maximum absorbance (λₘₐₓ).
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Aromatic compounds typically show intense absorption bands due to π → π* transitions.[6][9]

For 4-(2-Ethylphenoxy)-3-methylaniline, two main absorption bands are expected: a strong

band around 200-220 nm and a less intense, broader band in the 260-290 nm region,

characteristic of substituted benzene rings.[8] The exact λₘₐₓ will be influenced by the

combined electronic effects of the amino, methyl, ethyl, and ether substituents.

Definitive Structure Assembly: Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic

molecules. A full suite of 1D and 2D NMR experiments is required to unambiguously assign

every proton and carbon and to establish the connectivity of the entire molecule.[10]

Experimental Protocol: General NMR
Sample Preparation: Dissolve 10-20 mg of the sample in ~0.7 mL of a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[11]

Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher is recommended

for better resolution).

Data Acquisition: Acquire standard ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra.

¹H and ¹³C NMR: The Carbon-Proton Framework
¹H NMR provides information on the number and electronic environment of protons, while ¹³C

NMR reveals the same for carbon atoms.[12] The DEPT-135 experiment is crucial for

differentiating between CH, CH₂, and CH₃ carbons.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)
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Assignment
Predicted ¹H
Shift (ppm)

Predicted ¹³C
Shift (ppm)

Multiplicity
(¹H)

DEPT-135

Aniline Ring

H-2 ~6.7-6.8 ~115-120 d CH

C-3 - ~125-130 - C

C-4 - ~140-145 - C

H-5 ~6.6-6.7 ~118-122 dd CH

H-6 ~6.8-6.9 ~128-132 d CH

-NH₂ ~3.5-4.0 (broad) - s (broad) -

-CH₃ (on C-3) ~2.2-2.3 ~18-22 s CH₃

Phenoxy Ring

C-1' - ~150-155 - C

C-2' - ~130-135 - C

H-3' ~6.9-7.0 ~120-125 d CH

H-4' ~7.1-7.2 ~125-130 t CH

H-5' ~7.0-7.1 ~122-127 t CH

H-6' ~6.8-6.9 ~115-120 d CH

Ethyl Group

-CH₂- (on C-2') ~2.6-2.7 ~25-30 q CH₂

-CH₃ (of ethyl) ~1.2-1.3 ~14-16 t CH₃

2D NMR: Establishing Connectivity
While 1D NMR suggests the pieces, 2D NMR connects them. COSY, HSQC, and HMBC are

essential for assembling the final structure.[13][14]
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COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other (typically separated by 2 or 3 bonds).[15] It will be used to trace the connectivity

within the aniline and phenoxy rings and confirm the ethyl group spin system (-CH₂-CH₃).

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton

directly to the carbon it is attached to (a one-bond correlation).[16] It is the primary method

for definitively assigning the carbon signals based on the more easily assigned proton

signals.

HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical

experiment for this molecule. It reveals correlations between protons and carbons over two

and three bonds.[16][17] Its power lies in its ability to establish connectivity across

quaternary carbons and heteroatoms.

The Causality of HMBC: The HMBC experiment provides the definitive proof of the ether

linkage. We expect to see a crucial correlation between protons on the aniline ring (e.g., H-5)

and the ipso-carbon of the phenoxy ring (C-1'). Conversely, a correlation between a proton on

the phenoxy ring (e.g., H-6') and the carbon bearing the ether oxygen on the aniline ring (C-4)

would provide unambiguous evidence for the C-O-C bridge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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